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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B15565550 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with BS2G Crosslinker disodium.

Adherence to these procedures is critical for ensuring laboratory safety and proper handling of

this chemical.

BS2G (Bis(sulfosuccinimidyl) glutarate), also known as Sulfo-DSG, is a water-soluble, amine-

reactive, and homobifunctional crosslinker.[1] It is commonly used to establish covalent bonds

between interacting proteins.[1] A key feature of BS2G is its water solubility, allowing for its use

without organic solvents.[2] It is also membrane-impermeable, making it suitable for

crosslinking proteins on the cell surface.[2][3] This crosslinker is a valuable tool in studying

protein structure and function, particularly for analyzing protein-protein interactions using mass

spectrometry.[4][5]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for BS2G crosslinker may not list specific GHS hazard

classifications, it is crucial to handle it with care, avoiding all direct contact.[6] The following

personal protective equipment is recommended to prevent exposure through inhalation,

ingestion, or skin contact.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.
To prevent skin contact.[7]

Eye Protection Chemical safety goggles.
To protect eyes from potential

splashes.[6]

Body Protection
Laboratory coat, gown, or

smock.

To prevent contamination of

personal clothing.[8]

Respiratory Protection

Use in a well-ventilated area.

Avoid inhaling vapor or mist.[6]

[9]

To prevent respiratory tract

irritation.

Emergency First Aid Procedures
In the event of exposure to BS2G Crosslinker disodium, immediate action is necessary. The

following table outlines the initial first aid response.

Exposure Route First Aid Measures

Inhalation
Move the victim to fresh air. Seek medical

attention if symptoms persist.[6]

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present.[6]

Ingestion
Wash out the mouth with plenty of water for at

least 15 minutes. Seek medical attention.[6]
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Proper handling and storage are vital to maintain the integrity of BS2G Crosslinker disodium
and to ensure a safe laboratory environment.

Aspect Procedure

Handling

Avoid contact with skin and eyes.[6] Avoid

inhalation of vapor or mist.[6] Prepare the

crosslinker solution immediately before use as

the sulfo-NHS-ester moiety readily hydrolyzes.

[5]

Storage

Store in a desiccated environment at 4-8°C.[5]

The product is moisture-sensitive.[5][10] Allow

the vial to equilibrate to room temperature

before opening to prevent condensation.[10]

Incompatibilities

Avoid buffers containing primary amines, such

as Tris or glycine, as they will react with the

crosslinker.[5]

Operational Workflow for a Crosslinking Experiment
The following diagram illustrates a typical workflow for a protein crosslinking experiment using

BS2G.
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General Workflow for Protein Crosslinking with BS2G

Preparation

Reaction

Quenching & Cleanup

Analysis

Equilibrate BS2G vial to room temperature

Dissolve BS2G in reaction buffer immediately before use

Prepare protein sample in amine-free buffer (e.g., HEPES, PBS)

Add BS2G solution to protein sample

Incubate at room temperature for a defined period (e.g., 30-60 min)

Add quenching buffer (e.g., Tris, glycine) to stop the reaction

Remove excess reagent (e.g., dialysis, gel filtration)

Analyze crosslinked products (e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

A general workflow for a protein crosslinking experiment using BS2G.
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Disposal Plan
Unused reagents and quenched reaction mixtures should be disposed of in accordance with

local, state, and federal regulations for chemical waste. Consult your institution's Environmental

Health and Safety (EH&S) office for specific guidelines. Empty containers may retain product

residue and should be considered hazardous.[7] Do not reuse empty containers.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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